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Compound Name: [Asp5]-Oxytocin

Cat. No.: B12410907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[Asp5]-Oxytocin is a synthetic analog of the neurohypophyseal hormone oxytocin,

distinguished by the substitution of asparagine with aspartic acid at position 5. This modification

has been shown to yield significant biological activity, positioning [Asp5]-Oxytocin as a

molecule of interest for further pharmacological investigation. This technical guide provides an

in-depth overview of the rat uteroconstrictor and avian vasodilator effects of [Asp5]-Oxytocin,

presenting key quantitative data, detailed experimental methodologies, and insights into the

underlying signaling pathways.

Data Presentation
The biological potency of [Asp5]-Oxytocin has been quantified in established bioassays. The

following table summarizes the available quantitative data for its uterotonic effect in rats and its

vasodepressor effect in avian species.
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Biological
Effect

Species Assay Type
Potency
(units/mg)

Reference

Uteroconstrictor Rat
In vitro uterine

strip
20.3 [1]

Vasodilator Avian
In vivo blood

pressure
41 [1]

Note: EC50 and pA2 values for [Asp5]-Oxytocin are not readily available in the reviewed

literature.

Experimental Protocols
Rat Uteroconstrictor Assay (In Vitro)
The uterotonic activity of [Asp5]-Oxytocin is typically assessed using an isolated rat uterine

strip preparation.

Workflow for In Vitro Rat Uterine Contraction Assay:
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Tissue Preparation

Organ Bath Assay

Data Analysis

Female Rat
(estrogen-primed)

Uterine Horn
Dissection

Myometrial Strip
Isolation

Mount Strip in
Organ Bath

Equilibration
in Krebs Solution

Cumulative Addition of
[Asp5]-Oxytocin

Record Contractions
(Isometric Transducer)

Construct
Dose-Response Curve

Determine Potency
(e.g., units/mg)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Preparation

Blood Pressure Measurement

Data Analysis

Anesthetized Rooster

Cannulate Brachial
or Sciatic Vein

Cannulate Brachial
or Carotid Artery

Intravenous Injection of
[Asp5]-Oxytocin

Connect Arterial Cannula
to Pressure Transducer

Record Baseline
Blood Pressure

Record Depressor
Response

Construct
Dose-Response Curve

Determine Potency
(e.g., units/mg)
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[Asp5]-Oxytocin

Oxytocin Receptor
(OTR)

Gq/11 Protein

Phospholipase C
(PLC)

Ca²⁺ Influx

promotes

PIP2

hydrolyzes

IP3 DAG

Sarcoplasmic
Reticulum

Ca²⁺ Release

Ca²⁺-Calmodulin
Complex

Myosin Light
Chain Kinase (MLCK)

Myometrial
Contraction
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[Asp5]-Oxytocin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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